![molecular formula C21H34N2O2 B6062179 2-[4-[2-(allyloxy)benzyl]-1-(3-methylbutyl)-2-piperazinyl]ethanol](/img/structure/B6062179.png)
2-[4-[2-(allyloxy)benzyl]-1-(3-methylbutyl)-2-piperazinyl]ethanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[4-[2-(allyloxy)benzyl]-1-(3-methylbutyl)-2-piperazinyl]ethanol is a chemical compound that has been studied for its potential use as a therapeutic agent. This compound is also known as ABE-418 and has been the subject of scientific research due to its potential as a treatment for various neurological and psychiatric disorders. In
Mechanism of Action
The mechanism of action of ABE-418 is not yet fully understood. It is believed to act on the cholinergic system, which is involved in cognitive function, memory, and learning. ABE-418 has been found to increase the release of acetylcholine, a neurotransmitter that is involved in these processes. It has also been found to increase the expression of choline acetyltransferase, an enzyme that is involved in the synthesis of acetylcholine.
Biochemical and Physiological Effects:
ABE-418 has been found to have a number of biochemical and physiological effects. It has been found to increase the release of acetylcholine in the brain, which is involved in cognitive function, memory, and learning. ABE-418 has also been found to increase the expression of choline acetyltransferase, an enzyme that is involved in the synthesis of acetylcholine. It has been found to have anxiolytic and antidepressant effects.
Advantages and Limitations for Lab Experiments
ABE-418 has a number of advantages for lab experiments. It is a highly potent compound that can be used in low concentrations. It has a high purity and yield, which makes it easy to work with. ABE-418 has a long half-life, which allows for sustained effects. However, there are some limitations to working with ABE-418. It is a relatively new compound, and there is still much to be learned about its mechanism of action and potential side effects.
Future Directions
There are many potential future directions for research on ABE-418. One area of research could focus on its potential as a treatment for Alzheimer's disease, Parkinson's disease, and schizophrenia. Another area of research could focus on its potential as a cognitive enhancer. Further research could also explore the mechanism of action of ABE-418 and potential side effects. Additionally, research could explore the potential of ABE-418 as a therapeutic agent for other neurological and psychiatric disorders.
Synthesis Methods
The synthesis method for ABE-418 involves the reaction of 2-(allyloxy)benzaldehyde with 1-(3-methylbutyl)-piperazine in the presence of ethanol. The resulting product is then reduced to yield 2-[4-[2-(allyloxy)benzyl]-1-(3-methylbutyl)-2-piperazinyl]ethanol. This synthesis method has been optimized to yield high purity and high yield of ABE-418.
Scientific Research Applications
ABE-418 has been studied for its potential use as a therapeutic agent for various neurological and psychiatric disorders. It has been found to have a positive effect on cognitive function, memory, and learning. ABE-418 has also been found to have anxiolytic and antidepressant effects. It has been studied as a potential treatment for Alzheimer's disease, Parkinson's disease, and schizophrenia.
properties
IUPAC Name |
2-[1-(3-methylbutyl)-4-[(2-prop-2-enoxyphenyl)methyl]piperazin-2-yl]ethanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H34N2O2/c1-4-15-25-21-8-6-5-7-19(21)16-22-12-13-23(11-9-18(2)3)20(17-22)10-14-24/h4-8,18,20,24H,1,9-17H2,2-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PFWNJULCQSMFFU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCN1CCN(CC1CCO)CC2=CC=CC=C2OCC=C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H34N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.